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Cat. No.: B8488532

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Allylpalladium chloride dimer, a common catalyst in organic

synthesis. Adherence to these procedures is critical for minimizing risks and ensuring

operational excellence.

Allylpalladium(II) chloride dimer is a yellow, air-stable solid, but it is also moisture-sensitive and

carries several health hazards.[1] It is harmful if swallowed, in contact with skin, or inhaled, and

causes skin and serious eye irritation.[2] It may also cause respiratory irritation.[2][3] Therefore,

strict adherence to safety protocols is non-negotiable.

Essential Safety and Handling Information
Proper handling of Allylpalladium chloride dimer is crucial to prevent exposure and ensure

the integrity of experiments. Operations should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2][4] Engineering controls such as eyewash stations

and safety showers must be readily accessible.[4][5]

Personal Protective Equipment (PPE):
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The following PPE is mandatory when handling Allylpalladium chloride dimer:

PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles (European

Standard EN 166).[5]

Protects against dust particles

and splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption.[2]

Respiratory Protection

Dust mask (type N95, US) or

an approved respirator for

large quantities or in case of

dust generation.[2]

Avoids inhalation of harmful

dust.[2]

Body Protection
Long-sleeved laboratory coat.

[5]

Protects skin from accidental

contact.

Handling Procedures:

Avoid all personal contact, including inhalation of dust.[2]

Do not eat, drink, or smoke in the handling area.[2][3]

Wash hands thoroughly with soap and water after handling.[2][4]

Keep containers securely sealed when not in use.[2][4]

Avoid generating dust during handling.[2] Use dry clean-up procedures if material is spilled.

[2]

Storage and Disposal Protocols
Storage:

Allylpalladium chloride dimer is sensitive to air and moisture.[3][5] It should be stored in a

tightly closed container in a cool, dry, and well-ventilated area.[2][3] The recommended storage

temperature is between 2-8°C, and for long-term storage, a freezer is recommended.[3][6]
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Disposal:

Waste generated from Allylpalladium chloride dimer is considered hazardous.[5]

Dispose of contents and container to an authorized hazardous or special waste collection

point.[2][5]

Do not empty into drains.[4][7]

Follow all local, regional, and national regulations for chemical waste disposal.[8]

Emergency Response: Spill and First Aid
Spill Cleanup:

Immediate and appropriate response to a spill is critical to prevent exposure and

contamination.

Minor Spill:

Notify personnel in the immediate area.[2]

Ensure adequate ventilation.[3]

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).[9]

Use dry clean-up procedures; avoid creating dust.[2]

Sweep or vacuum the material into a clean, dry, sealable, and labeled container for disposal.

[2]

Wash the spill area with soap and water.[10]

Major Spill:

Evacuate the area and alert emergency services.[2]

Control personal contact by wearing appropriate protective clothing.[2]
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Prevent the spill from entering drains or water courses.[2]

The following diagram outlines the logical workflow for handling a spill of Allylpalladium
chloride dimer.
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Workflow for Allylpalladium Chloride Dimer Spill
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Workflow for handling a spill of Allylpalladium chloride dimer.
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First Aid Measures:

Eye Contact: Immediately rinse with fresh running water for at least 15 minutes, keeping

eyelids open.[2][4] Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

running water.[4][7] Seek medical attention if irritation occurs.[4]

Inhalation: Move the person to fresh air.[3][7]

Ingestion: Do NOT induce vomiting.[4] Give a glass of water to drink.[2] Seek medical

attention.[4]

Physical and Chemical Properties
Property Value

Chemical Formula C₆H₁₀Cl₂Pd₂[2]

Molecular Weight 365.89 g/mol [6]

Appearance Yellow to light green solid[5][6]

Melting Point 120 °C (decomposes)[6]

Solubility Soluble in water and organic solvents.[4][6]

Stability Air-stable, but sensitive to moisture.[1][4][5]

This guide is intended to provide essential safety and logistical information. Always refer to the

specific Safety Data Sheet (SDS) for the most detailed and up-to-date information before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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